![molecular formula C24H24N4O4S B296530 4-(2,5-dimethyl-3-{(E)-[1-(3-methylbenzyl)-2,5-dioxoimidazolidin-4-ylidene]methyl}-1H-pyrrol-1-yl)benzenesulfonamide](/img/structure/B296530.png)
4-(2,5-dimethyl-3-{(E)-[1-(3-methylbenzyl)-2,5-dioxoimidazolidin-4-ylidene]methyl}-1H-pyrrol-1-yl)benzenesulfonamide
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Overview
Description
4-(2,5-dimethyl-3-{(E)-[1-(3-methylbenzyl)-2,5-dioxoimidazolidin-4-ylidene]methyl}-1H-pyrrol-1-yl)benzenesulfonamide is a chemical compound that has been synthesized for scientific research purposes. This compound is of interest to researchers due to its potential applications in the field of medicine.
Mechanism of Action
The mechanism of action of 4-(2,5-dimethyl-3-{(E)-[1-(3-methylbenzyl)-2,5-dioxoimidazolidin-4-ylidene]methyl}-1H-pyrrol-1-yl)benzenesulfonamide involves its ability to inhibit certain enzymes and proteins that are involved in disease processes. This compound has been shown to have anti-inflammatory, anti-cancer, and anti-diabetic properties.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound vary depending on the specific disease being studied. Some of the effects that have been observed include decreased inflammation, decreased tumor growth, and improved glucose metabolism.
Advantages and Limitations for Lab Experiments
One advantage of using 4-(2,5-dimethyl-3-{(E)-[1-(3-methylbenzyl)-2,5-dioxoimidazolidin-4-ylidene]methyl}-1H-pyrrol-1-yl)benzenesulfonamide in lab experiments is its ability to selectively target specific enzymes and proteins. This can help researchers to better understand the underlying mechanisms of disease and develop more effective treatments. However, one limitation is that this compound can be difficult and expensive to synthesize, which may limit its availability for research purposes.
Future Directions
There are many potential future directions for research involving 4-(2,5-dimethyl-3-{(E)-[1-(3-methylbenzyl)-2,5-dioxoimidazolidin-4-ylidene]methyl}-1H-pyrrol-1-yl)benzenesulfonamide. Some possible areas of study include:
1. Further investigation of its anti-inflammatory properties and potential applications in the treatment of autoimmune diseases.
2. Development of more efficient and cost-effective synthesis methods to increase availability for research purposes.
3. Investigation of its potential applications in the treatment of neurodegenerative diseases such as Alzheimer's disease.
4. Further investigation of its anti-cancer properties and potential applications in the treatment of various types of cancer.
5. Investigation of its potential applications in the treatment of metabolic disorders such as obesity and metabolic syndrome.
Synthesis Methods
The synthesis of 4-(2,5-dimethyl-3-{(E)-[1-(3-methylbenzyl)-2,5-dioxoimidazolidin-4-ylidene]methyl}-1H-pyrrol-1-yl)benzenesulfonamide involves a multi-step process that requires specialized equipment and expertise. The first step involves the synthesis of the imidazolidinone intermediate, which is then reacted with a pyrrole derivative to form the final product.
Scientific Research Applications
4-(2,5-dimethyl-3-{(E)-[1-(3-methylbenzyl)-2,5-dioxoimidazolidin-4-ylidene]methyl}-1H-pyrrol-1-yl)benzenesulfonamide has been used in scientific research to investigate its potential applications in the treatment of various diseases. Some of the diseases that have been studied include cancer, diabetes, and Alzheimer's disease.
Properties
Molecular Formula |
C24H24N4O4S |
---|---|
Molecular Weight |
464.5 g/mol |
IUPAC Name |
4-[2,5-dimethyl-3-[(E)-[1-[(3-methylphenyl)methyl]-2,5-dioxoimidazolidin-4-ylidene]methyl]pyrrol-1-yl]benzenesulfonamide |
InChI |
InChI=1S/C24H24N4O4S/c1-15-5-4-6-18(11-15)14-27-23(29)22(26-24(27)30)13-19-12-16(2)28(17(19)3)20-7-9-21(10-8-20)33(25,31)32/h4-13H,14H2,1-3H3,(H,26,30)(H2,25,31,32)/b22-13+ |
InChI Key |
BPFBXEIHRDSAPH-LPYMAVHISA-N |
Isomeric SMILES |
CC1=CC(=CC=C1)CN2C(=O)/C(=C\C3=C(N(C(=C3)C)C4=CC=C(C=C4)S(=O)(=O)N)C)/NC2=O |
SMILES |
CC1=CC(=CC=C1)CN2C(=O)C(=CC3=C(N(C(=C3)C)C4=CC=C(C=C4)S(=O)(=O)N)C)NC2=O |
Canonical SMILES |
CC1=CC(=CC=C1)CN2C(=O)C(=CC3=C(N(C(=C3)C)C4=CC=C(C=C4)S(=O)(=O)N)C)NC2=O |
Origin of Product |
United States |
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